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Compound of Interest

Compound Name: 4,4-Dimethylcyclohexanone

Cat. No.: B1295358 Get Quote

An In-depth Technical Guide to 4,4-Dimethylcyclohexanone (CAS: 4255-62-3)

This technical guide provides a comprehensive overview of 4,4-Dimethylcyclohexanone, a

versatile organic compound with significant applications as a pharmaceutical intermediate and

a building block in fine chemical synthesis.[1] This document details its physicochemical

properties, spectroscopic data, synthesis protocols, key reactions, and safety information,

tailored for researchers, scientists, and drug development professionals.

Core Chemical Properties and Identifiers
4,4-Dimethylcyclohexanone is a cyclic ketone featuring a six-membered ring with two methyl

groups at the 4-position.[1][2] This structure contributes to its distinct chemical reactivity and

physical characteristics.[1] Depending on purity and temperature, it can appear as a white to

pale yellow solid or a colorless liquid.[1][2]

Table 1: Physicochemical Properties of 4,4-Dimethylcyclohexanone
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Property Value Source(s)

CAS Number 4255-62-3 [3][4]

Molecular Formula C₈H₁₄O [1][3][4]

Molecular Weight 126.20 g/mol [4][5]

Melting Point 41-45 °C [4][6]

Boiling Point
170.6 ± 8.0 °C at 760 mmHg;

105-106 °C at 80 Torr
[3][6]

Density ~0.91 g/cm³ [7]

Flash Point 58 °C (136.4 °F) - closed cup [4]

Solubility

Insoluble in water; Soluble in

organic solvents (e.g., ethanol,

ether, dichloromethane, ethyl

acetate)

[1][3]

Appearance White to tan crystals or solid [3][8][9]

Refractive Index ~1.453 - 1.464 [6][7]

Vapor Pressure 1.457 mmHg at 25°C [6]

Table 2: Chemical Identifiers

Identifier Type Identifier Source(s)

IUPAC Name 4,4-dimethylcyclohexan-1-one [5][8]

SMILES CC1(C)CCC(=O)CC1 [4][8]

InChI
1S/C8H14O/c1-8(2)5-3-7(9)4-

6-8/h3-6H2,1-2H3
[4]

InChI Key
PXQMSTLNSHMSJB-

UHFFFAOYSA-N
[4][8]
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Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 4,4-
Dimethylcyclohexanone.

Table 3: NMR Spectroscopic Data (CDCl₃)

Nucleus
Chemical Shift (δ)
ppm

Assignment Source(s)

¹H NMR 2.34 (t, J = 6.7 Hz) 4H, -CH₂-C(=O)-CH₂- [3]

1.66 (td, J = 6.8, 0.9

Hz)

4H, -CH₂-C(CH₃)₂-

CH₂-
[3]

1.09 (d, J = 0.9 Hz) 6H, -C(CH₃)₂ [3]

¹³C NMR 212.7 C=O [3]

39.3 -CH₂-C(=O)-CH₂- [3]

38.1 -CH₂-C(CH₃)₂-CH₂- [3]

30.0 -C(CH₃)₂ [3]

27.6 -C(CH₃)₂ [3]

Synthesis and Reactivity
Synthesis Pathways
4,4-Dimethylcyclohexanone can be synthesized through various methods. Common industrial

approaches include the oxidation of 4,4-dimethylcyclohexanol or the catalytic dehydrogenation

of the corresponding alcohol.[2]
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General Synthesis Workflow for 4,4-Dimethylcyclohexanone

Oxidation Route Dehydrogenation Route

4,4-Dimethylcyclohexanol

4,4-Dimethylcyclohexanone

Oxidation

Oxidizing Agent
(e.g., CrO₃, NaOCl)

4,4-Dimethylcyclohexanol

4,4-Dimethylcyclohexanone

Dehydrogenation

Catalyst (Cu or Pd)
+ Heat

Click to download full resolution via product page

Caption: Common synthesis routes for 4,4-Dimethylcyclohexanone.

Experimental Protocol: Synthesis via Catalytic
Reduction
A documented method involves the catalytic reduction of a cyclohexenone precursor.[3]

Materials: 4,4-dimethylcyclohexenone (50 g), Palladium on carbon (Pd/C, 10%, 2.5 g), Ethyl

acetate.

Procedure:

A solution of 4,4-dimethylcyclohexenone in ethyl acetate is prepared.

A suspension of 10% Pd/C in ethyl acetate is added to the solution.[3]

The resulting suspension is stirred at room temperature under 1 bar of hydrogen (H₂)

pressure for 2 hours.[3]

Reaction progress is monitored using Thin Layer Chromatography (TLC).[3]

Upon completion, the catalyst is removed by filtration.
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The solvent is evaporated under vacuum to yield the final product, 4,4-
Dimethylcyclohexanone.[3]

Chemical Reactivity
As a ketone, 4,4-Dimethylcyclohexanone undergoes a variety of characteristic reactions,

making it a valuable synthetic intermediate.[1] The carbonyl group is highly reactive and

susceptible to nucleophilic addition, reduction, and condensation reactions.[1]

Reduction: The carbonyl group can be reduced to a hydroxyl group, forming 4,4-

dimethylcyclohexanol.[3]

Oximation: It reacts with hydroxylamine to form 4,4-dimethylcyclohexanone oxime, a key

step in the synthesis of other compounds.[10]

Imine Formation: The ketone can react with primary or secondary amines to yield imine

products.[3]

Key Reactions of 4,4-Dimethylcyclohexanone

Reduction Oximation Imine Formation

4,4-Dimethylcyclohexanone

4,4-Dimethylcyclohexanol

+

4,4-Dimethylcyclohexanone Oxime

+

Imine Derivative

+

Reducing Agent
(e.g., NaBH₄)

Hydroxylamine (NH₂OH) Primary Amine (R-NH₂)

Click to download full resolution via product page

Caption: Reactivity of 4,4-Dimethylcyclohexanone.

Experimental Protocol: Synthesis of 4,4-
Dimethylcyclohexanone Oxime
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This protocol details the oximation of 4,4-Dimethylcyclohexanone.[10]

Materials: 4,4-Dimethylcyclohexanone (50 g, 396.19 mmol), Hydroxylamine hydrochloride

(35.84 g, 515.75 mmol), Sodium carbonate (54.16 g, 510.99 mmol), Ethanol, Water, Ethyl

acetate, Brine, Anhydrous sodium sulfate.[10]

Procedure:

Prepare a solution of hydroxylamine hydrochloride in a mixture of water (190 mL) and

ethanol (250 mL).[10]

Add 4,4-Dimethylcyclohexanone to this solution.[10]

Add a solution of sodium carbonate in water (170 mL) dropwise to the reaction mixture

over 20 minutes.[10]

Heat the mixture to reflux and maintain for 3 hours.[10][11]

After reflux, remove the ethanol via evaporation.[10][11]

Extract the remaining aqueous residue with ethyl acetate (4 x 120 mL).[10]

Combine the organic layers and wash sequentially with water (150 mL) and brine (150

mL).[10]

Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced

pressure to yield the product.[10]

Yield: This protocol has been reported to produce 4,4-dimethylcyclohexanone oxime as a

white solid with a yield of approximately 80.4%.[10]

Safety and Handling
4,4-Dimethylcyclohexanone is classified as a flammable solid and causes serious eye

irritation.[5][12] Proper safety precautions are essential during handling and storage.

Table 4: GHS Hazard and Precautionary Statements
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Type Code Description Source(s)

Hazard H228 Flammable solid [5][12]

H319
Causes serious eye

irritation
[5][12]

Precaution P210

Keep away from heat,

sparks, open flames,

and hot surfaces. No

smoking.

[12]

P240

Ground/bond

container and

receiving equipment.

[12][13]

P264

Wash hands and any

exposed skin

thoroughly after

handling.

[12][13]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[12][13]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[12]

Handling: Use in a well-ventilated area or under a chemical fume hood.[2][13] Avoid contact

with skin, eyes, and clothing. Avoid ingestion and inhalation.[13]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][13]

Keep away from sources of ignition, heat, and direct sunlight.[2] It is incompatible with strong
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oxidizing agents.[13]

Personal Protective Equipment (PPE): Recommended PPE includes safety glasses or

goggles, gloves, and appropriate respiratory protection under certain conditions.[13]

Applications
4,4-Dimethylcyclohexanone is a crucial building block in the chemical and pharmaceutical

industries.[1]

Pharmaceutical Intermediate: It serves as a key intermediate in the synthesis of various

drugs and bioactive compounds.[1][3][14]

Fine Chemicals: Its reactivity and stability are leveraged to create high-value products in the

fine chemical industry.[1]

Fragrances: It is also used in the synthesis of fragrances.[2]

This guide summarizes the essential technical information for 4,4-Dimethylcyclohexanone,

providing a foundation for its safe and effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

http://stenutz.eu/chem/solv6.php?name=4%2C4-dimethylcyclohexanone
https://www.thermofisher.com/order/catalog/product/448810050
https://www.thermofisher.com/order/catalog/product/448810050
https://www.thermofisher.com/order/catalog/product/448810010
https://www.thermofisher.com/order/catalog/product/448810010
https://www.benchchem.com/pdf/A_Technical_Guide_to_4_4_Dimethylcyclohexanone_Oxime_Synthesis_Properties_and_Analysis.pdf
https://www.benchchem.com/synthesis/pse-f03278ffg4564fc4b7c51fde215de9d5
https://www.echemi.com/sds/44-dimethylcyclohexanone97-pid_Seven35430.html
https://www.fishersci.com/store/msds?partNumber=AC448810050&productDescription=4%2C4-DIMETHYLCYCLOHEXANON+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9500361.htm
https://www.benchchem.com/product/b1295358#4-4-dimethylcyclohexanone-cas-number-4255-62-3-properties
https://www.benchchem.com/product/b1295358#4-4-dimethylcyclohexanone-cas-number-4255-62-3-properties
https://www.benchchem.com/product/b1295358#4-4-dimethylcyclohexanone-cas-number-4255-62-3-properties
https://www.benchchem.com/product/b1295358#4-4-dimethylcyclohexanone-cas-number-4255-62-3-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1295358?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

